Cas no 2639439-64-6 (Tert-butyl 2-(piperidin-3-yl)butanoate)

• Product Name: Tert-butyl 2-(piperidin-3-yl)butanoate
• CAS No: 2639439-64-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5641621
• PubChem ID: 165897177
• Update Time: 2023-09-10

Tert-butyl 2-(piperidin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(piperidin-3-yl)butanoate
• 2639439-64-6
• EN300-27782492
• Tert-butyl 2-(piperidin-3-yl)butanoate

• Inchi： 1S/C13H25NO2/c1-5-11(10-7-6-8-14-9-10)12(15)16-13(2,3)4/h10-11,14H,5-9H2,1-4H3
• InChI Key： SBKKYDOSKFBWDV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(CC)C1CNCCC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų